Cas no 3301-79-9 (6-FAM)

• Product Name: 6-FAM
• CAS No: 3301-79-9
• MF: C₂₁H₁₂O₇
• MW: 376.315786361694
• MDL: MFCD00036873
• CID: 44018
• PubChem ID: 125307953
• Update Time: 2025-04-18

6-FAM Chemical and Physical Properties

Names and Identifiers

• 6-carboxyfluorescein
• 6-Carboxyfluorescein (6-FAM)
• 6-Carboxyfluorescein Hydrate
• 6-Carboxy-fluorescein
• 6-FAM
• 6-FAM FLUOS
• 6-FAM Hydrate
• 6-FAM,6-CF
• Carboxyfluorescein
• CesiuM iodide
• 3',6'-Dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-6-carboxylic acid
• 3301-79-9
• BIDD:GT0504
• PB42556
• Spiro[isobenzofuran-1(3H),9'-[9H]xanthene]-6-carboxylicacid, 3',6'-dihydroxy-3-oxo-
• HY-66021
• AS-47134
• UNII-JHJ853P6SM
• J-100061
• Spiro(isobenzofuran-1(3H),9'-(9H)xanthene)-6-carboxylic acid, 3',6'-dihydroxy-3-oxo-
• 3',6'-dihydroxy-1-oxospiro[2-benzofuran-3,9'-xanthene]-5-carboxylic acid
• 5(6)-carboxy fluorescein
• Spiro[isobenzofuran-1(3H),9'-[9H]xanthene]-6-carboxylic acid, 3',6'-dihydroxy-3-oxo-
• CHEBI:39073
• C2478
• AC-28936
• F12261
• 3',6'-dihydroxy-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-6-carboxylic acid
• CHEMBL1614944
• FLUOS
• 3',6'-dihydroxy-3-oxo-3H-spiro[2-benzofuran-1,9'-xanthene]-6-carboxylic acid
• DTXSID6062965
• SY057358
• FT-0621009
• BCP22614
• 3',6'-Dihydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthene]-6-carboxylic acid
• Q245486
• SCHEMBL20833
• BZTDTCNHAFUJOG-UHFFFAOYSA-N
• PD012214
• JHJ853P6SM
• 3',6'-Dihydroxy-3-oxospiro(isobenzofuran-1(3H),9'-(9H)xanthene)-6-carboxylic acid
• 6-Carboxyfluorescein, ~97% (HPLC)
• AKOS015901334
• MFCD00036873
• DTXCID5038624
• DA-70293
• 3',6'-dihydroxy-3-oxo-3H-spiro(2-benzofuran-1,9'-xanthene)-6-carboxylic acid
• 3',6'-Dihydroxy-3-oxo-spiro[isobenzofuran-1(3H),9'-[9H]xanthene]-6-carboxylic acid;(3,6,9-Trihydroxyxanthen-9-yl)terephthalic acid;6 -FAM
• FC19774

• MDL： MFCD00036873
• Inchi： 1S/C21H12O7/c22-11-2-5-14-17(8-11)27-18-9-12(23)3-6-15(18)21(14)16-7-10(19(24)25)1-4-13(16)20(26)28-21/h1-9,22-23H,(H,24,25)
• InChI Key： BZTDTCNHAFUJOG-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C(=O)O)=CC=2C21C1C=CC(=CC=1OC1C=C(C=CC2=1)O)O)=O

Computed Properties

• Exact Mass: 376.05800
• Monoisotopic Mass: 376.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.9
• Topological Polar Surface Area: 113A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.7300
• Melting Point: >300 °C(lit.)
• Boiling Point: 736.4 °C at 760 mmHg
• Flash Point: 271 °C
• Refractive Index: 1.816
• Solubility: DMSO: soluble
• PSA: 113.29000
• LogP: 3.36400
• Sensitiveness: Sensitive to light
• pka: 3.3, 4.6, 6.4, 7.0(at 25℃)
• λmax: 492nm
• PH: Weak green ' uorescence (6.0) to strong green ' uourescence (7.2)
• Solubility: Soluble

6-FAM Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：-20°C, protect from light, stored under nitrogen
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans